Cas no 2089255-01-4 ({6-oxaspiro[3.4]octan-7-yl}methanamine hydrochloride)

Technical Introduction: {6-Oxaspiro[3.4]octan-7-yl}methanamine hydrochloride is a bicyclic amine derivative featuring a spiro-fused oxane ring system. Its unique structural motif, combining an amine functionality with a rigid spirocyclic scaffold, makes it a valuable intermediate in medicinal chemistry and pharmaceutical research. The hydrochloride salt enhances stability and solubility, facilitating handling and formulation. This compound is particularly useful in the synthesis of bioactive molecules, where its constrained geometry can influence binding affinity and selectivity. Its well-defined stereochemistry and high purity further support its application in the development of novel therapeutics, including CNS-targeted agents. The compound’s synthetic versatility and structural distinctiveness underscore its utility in drug discovery.
{6-oxaspiro[3.4]octan-7-yl}methanamine hydrochloride structure
2089255-01-4 structure
Product Name:{6-oxaspiro[3.4]octan-7-yl}methanamine hydrochloride
CAS No:2089255-01-4
MF:C8H16ClNO
MW:177.671741485596
CID:4636243
Update Time:2025-10-13

{6-oxaspiro[3.4]octan-7-yl}methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • {6-oxaspiro[3.4]octan-7-yl}methanamine hydrochloride
    • {6-oxaspiro[3.4]octane-7-yl}carboxylic acid amide HCl
    • Inchi: 1S/C8H15NO.ClH/c9-5-7-4-8(6-10-7)2-1-3-8;/h7H,1-6,9H2;1H
    • InChI Key: LMPGEWRKZFPYCB-UHFFFAOYSA-N
    • SMILES: C(C1OCC2(CCC2)C1)N.Cl

{6-oxaspiro[3.4]octan-7-yl}methanamine hydrochloride Pricemore >>

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Additional information on {6-oxaspiro[3.4]octan-7-yl}methanamine hydrochloride

Comprehensive Overview of {6-oxaspiro[3.4]octan-7-yl}methanamine hydrochloride (CAS No. 2089255-01-4)

{6-oxaspiro[3.4]octan-7-yl}methanamine hydrochloride is a specialized organic compound with a unique spirocyclic structure, making it a subject of interest in pharmaceutical and chemical research. Its CAS number, 2089255-01-4, serves as a critical identifier for researchers and suppliers. The compound's molecular framework, featuring a 6-oxaspiro[3.4]octane core, offers versatility in drug design, particularly in targeting neurological and metabolic pathways. This article explores its properties, applications, and relevance to current scientific trends.

The spirocyclic amine moiety in {6-oxaspiro[3.4]octan-7-yl}methanamine hydrochloride is a key structural feature that enhances its binding affinity to biological targets. Researchers are increasingly focusing on such scaffolds due to their potential in developing central nervous system (CNS) therapeutics. Recent studies highlight the role of similar compounds in modulating neurotransmitter activity, aligning with growing public interest in mental health and cognitive enhancement. This compound's hydrochloride salt form further improves solubility, a property highly valued in drug formulation.

In the context of green chemistry, {6-oxaspiro[3.4]octan-7-yl}methanamine hydrochloride has garnered attention for its potential in sustainable synthesis. The 6-oxaspiro[3.4]octane structure can be derived from renewable resources, addressing the demand for eco-friendly pharmaceuticals. This aligns with frequent searches for "biodegradable drug intermediates" and "sustainable chemical synthesis" in academic and industrial databases. Its stability under physiological conditions also makes it a candidate for prodrug development, a trending topic in precision medicine.

Analytical characterization of CAS No. 2089255-01-4 reveals high purity and consistent performance in high-throughput screening (HTS) assays. Laboratories prioritize such reliable compounds for drug discovery pipelines, especially in orphan disease research. The compound's compatibility with automated synthesis platforms further enhances its appeal, reflecting the industry's shift toward AI-driven chemistry—a frequently searched term in scientific innovation circles.

From a commercial perspective, {6-oxaspiro[3.4]octan-7-yl}methanamine hydrochloride is cataloged by major chemical suppliers as a building block for medicinal chemistry. Its applications span peptide mimetics and enzyme inhibitors, areas with rising Google Scholar citations. The compound's nomenclature, including the IUPAC name and CAS registry, is meticulously documented to ensure compliance with global regulatory standards, a concern frequently raised in pharmaceutical compliance forums.

Future research directions for 2089255-01-4 may explore its role in glycobiology or lipid metabolism, given the structural resemblance to sugar-derived motifs. Public interest in metabolic disorders and anti-aging compounds could drive further investigations. As synthetic methodologies advance, this compound's scalability will likely be optimized to meet the demands of clinical trial material production—a hot topic in biotech investment discussions.

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